Cas no 1131614-07-7 (4-Butoxy-3-iodobenzoic acid)

4-Butoxy-3-iodobenzoic acid is a substituted benzoic acid derivative featuring a butoxy group at the 4-position and an iodine atom at the 3-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both electron-donating (butoxy) and electron-withdrawing (iodo) substituents on the aromatic ring enhances its reactivity, making it valuable for cross-coupling reactions and further functionalization. Its well-defined structure and high purity ensure consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture.
4-Butoxy-3-iodobenzoic acid structure
4-Butoxy-3-iodobenzoic acid structure
Product Name:4-Butoxy-3-iodobenzoic acid
CAS No:1131614-07-7
MF:C11H13IO3
MW:320.123595952988
CID:1030646
PubChem ID:44828899
Update Time:2025-10-29

4-Butoxy-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Butoxy-3-iodobenzoic acid
    • 4-butoxy-3-iodanyl-benzoic acid
    • A802860
    • AK133717
    • CTK8E2110
    • FT-0653779
    • KB-145251
    • SBB067997
    • 4-Butoxy-3-iodobenzoicacid
    • DTXSID20660988
    • 1131614-07-7
    • DB-060394
    • AKOS015843227
    • Inchi： 1S/C11H13IO3/c1-2-3-6-15-10-5-4-8(11(13)14)7-9(10)12/h4-5,7H,2-3,6H2,1H3,(H,13,14)
    • InChI Key： VGNKAZNRASCZBX-UHFFFAOYSA-N
    • SMILES： IC1C=C(C(=O)O)C=CC=1OCCCC

Computed Properties

  • Exact Mass: 319.99094g/mol
  • Monoisotopic Mass: 319.99094g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 46.5Ų

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4-Butoxy-3-iodobenzoic acid Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:1131614-07-7)4-Butoxy-3-iodobenzoic acid
Order Number:A802860
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):400.0
Email:sales@amadischem.com

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1131614-07-7 (4-Butoxy-3-iodobenzoic acid) Related Products

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Amadis Chemical Company Limited
(CAS:1131614-07-7)4-Butoxy-3-iodobenzoic acid
A802860
Purity:99%
Quantity:1g
Price ($):400.0
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